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Introduction to hRIO2 Kinase
Human RIO Kinase 2 (hRIO2) is a serine/threonine-protein kinase that plays a crucial role in

fundamental cellular processes, most notably in the biogenesis of the 40S ribosomal subunit.

As a member of the atypical protein kinase family, hRIO2 is essential for the final cytoplasmic

maturation steps of the small ribosomal subunit, a key component of the cell's protein synthesis

machinery.[1] Beyond its role in ribosome assembly, emerging evidence indicates the

involvement of hRIO2 in cell cycle regulation and its association with various human diseases,

including cancer, making it a protein of significant interest for basic research and therapeutic

development. This technical guide provides a comprehensive overview of hRIO2 expression

across different human tissues, its signaling pathways, and detailed protocols for its

experimental analysis.
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Feature Description

Full Gene Name RIO Kinase 2

Official Gene Symbol RIOK2

Aliases FLJ11159, RIO2

Protein Class Enzymes, Plasma proteins

Molecular Function
ATP binding, metal ion binding, protein kinase

activity, protein serine kinase activity.[1]

Biological Process Ribosome biogenesis, cell cycle.[1]

Subcellular Location
Primarily localized to the Cytosol, with some

presence in the Plasma membrane.[2]

UniProt ID Q9BVS4

Quantitative Expression Analysis of hRIO2
The expression of hRIO2 varies across different human tissues at both the mRNA and protein

levels. Below is a summary of quantitative data compiled from large-scale transcriptomic and

proteomic studies.

hRIO2 mRNA Expression in Human Tissues
The following table summarizes the mRNA expression levels of RIOK2 in various human

tissues, based on RNA-Seq data from the Genotype-Tissue Expression (GTEx) project. The

expression is reported in normalized Transcripts Per Million (nTPM).
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Tissue nTPM (Median)

Adipose - Subcutaneous 18.7

Adipose - Visceral (Omentum) 17.9

Adrenal Gland 25.1

Artery - Aorta 16.5

Artery - Coronary 15.1

Artery - Tibial 17.3

Brain - Cerebellum 10.9

Brain - Cortex 13.5

Breast - Mammary Tissue 13.8

Cells - EBV-transformed lymphocytes 38.9

Cells - Transformed fibroblasts 28.5

Colon - Sigmoid 16.9

Colon - Transverse 16.2

Esophagus - Gastroesophageal Junction 15.8

Esophagus - Mucosa 15.6

Esophagus - Muscularis 12.8

Heart - Atrial Appendage 12.1

Heart - Left Ventricle 12.4

Kidney - Cortex 17.6

Liver 15.3

Lung 16.8

Muscle - Skeletal 10.2

Nerve - Tibial 14.7
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Ovary 20.4

Pancreas 19.8

Pituitary 18.9

Prostate 18.1

Skin - Not Sun Exposed (Suprapubic) 16.4

Skin - Sun Exposed (Lower leg) 18.2

Small Intestine - Terminal Ileum 19.5

Spleen 24.3

Stomach 16.7

Testis 27.8

Thyroid 21.6

Uterus 18.3

Vagina 16.1

Whole Blood 12.9

Data Source: The Human Protein Atlas, GTEx portal.

hRIO2 Protein Expression in Human Tissues
Quantitative protein expression data for hRIO2 across a wide range of normal human tissues is

not as comprehensively compiled as mRNA data. However, data from mass spectrometry-

based proteomics available in ProteomicsDB provides relative abundance information. The

following table presents a summary of hRIO2 protein expression in selected human tissues

based on intensity-based absolute quantification (iBAQ) values, which estimate the absolute

protein abundance.
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Tissue Relative Abundance (iBAQ)

Adrenal gland 1.88e+06

Brain 5.51e+05

Colon 1.15e+06

Esophagus 7.34e+05

Gallbladder 1.04e+06

Heart 5.12e+05

Kidney 1.16e+06

Liver 9.89e+05

Lung 1.02e+06

Ovary 1.34e+06

Pancreas 1.21e+06

Prostate 1.12e+06

Salivary gland 9.76e+05

Small intestine 1.52e+06

Spleen 1.76e+06

Stomach 1.08e+06

Testis 1.95e+06

Thyroid gland 1.45e+06

Urinary bladder 8.97e+05

Data Source: ProteomicsDB.

hRIO2 Signaling Pathway
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hRIO2 is a downstream target of the Ras/mitogen-activated protein kinase (MAPK) signaling

pathway.[3][4][5][6] Specifically, the kinase RSK (Ribosomal S6 Kinase), which is activated by

ERK1/2, directly phosphorylates hRIO2.[3][4][5] This phosphorylation event is crucial for the

cytoplasmic maturation of the 40S ribosomal subunit.[3][4][5]
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hRIO2 Signaling Pathway
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Immunohistochemistry Workflow for hRIO2
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Western Blot Workflow for hRIO2
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qRT-PCR Workflow for hRIO2 mRNA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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